Cas no 1806963-34-7 (4-Amino-3-bromo-2-(bromomethyl)pyridine)

• Product Name: 4-Amino-3-bromo-2-(bromomethyl)pyridine
• CAS No: 1806963-34-7
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• CID: 4898337
• Update Time: 2025-05-22

4-Amino-3-bromo-2-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-(bromomethyl)pyridine

• Inchi： 1S/C6H6Br2N2/c7-3-5-6(8)4(9)1-2-10-5/h1-2H,3H2,(H2,9,10)
• InChI Key： NWVPQVNLJVXRGN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CBr)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-bromo-2-(bromomethyl)pyridine

Comprehensive Overview of 4-Amino-3-bromo-2-(bromomethyl)pyridine (CAS No. 1806963-34-7)

4-Amino-3-bromo-2-(bromomethyl)pyridine (CAS No. 1806963-34-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated and aminomethyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining a pyridine core with strategic halogen substitutions, makes it invaluable for constructing complex molecules, particularly in drug discovery and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-Amino-3-bromo-2-(bromomethyl)pyridine. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "halogenated building blocks for synthesis," reflecting its relevance. The compound’s dual bromine atoms enable selective cross-coupling reactions, aligning with the growing demand for sustainable catalytic processes and C-H activation methodologies.

From a synthetic perspective, CAS 1806963-34-7 is often employed in palladium-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, to access biaryl scaffolds. Its amino group further allows for derivatization via amidation or reductive amination, addressing queries like "how to modify pyridine amines." These features position it as a critical tool for developing kinase inhibitors or antiviral agents, topics trending in preclinical research forums.

Analytical studies highlight the compound’s stability under inert conditions, though its bromomethyl moiety necessitates careful handling to avoid polymerization. FAQs such as "storage conditions for brominated pyridines" underscore practical considerations. Advanced techniques like HPLC-MS and NMR spectroscopy are typically used for purity assessment, ensuring compliance with ICH guidelines—a hot topic in pharmaceutical quality control.

In material science, 4-Amino-3-bromo-2-(bromomethyl)pyridine contributes to organic electronic materials, particularly in designing electron-transport layers for OLEDs. Searches for "halogenated pyridines in optoelectronics" reflect this niche application. Its planar aromatic system and electron-withdrawing groups enhance charge mobility, aligning with innovations in flexible electronics and energy-efficient displays.

Regulatory-wise, the compound falls under standard laboratory chemical classifications, with no restrictive annotations. However, discussions on "REACH compliance for brominated compounds" or "handling amino-halogenated intermediates" remain prevalent. Suppliers often provide SDS documentation detailing safety protocols, addressing concerns like "pyridine derivative toxicity profiles."

Future prospects for CAS 1806963-34-7 include explorations in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), areas dominating biopharma patent filings. As synthetic methodologies evolve toward atom economy and catalytic diversification, this compound’s role in high-value intermediate synthesis is poised to expand, answering queries like "next-gen pyridine applications."